2-fluoro-6-[(3-isothiocyanato-1H-pyrazol-1-yl)methyl]pyridine

• Molecular Formula: C10H7FN4S
• Molecular Weight: 234.26 g/mol
• IUPAC Name: 2-fluoro-6-[(3-isothiocyanatopyrazol-1-yl)methyl]pyridine
• InChI: InChI=1S/C10H7FN4S/c11-9-3-1-2-8(13-9)6-15-5-4-10(14-15)12-7-16/h1-5H,6H2
• InChI Key: AONJUCJJPOZXOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1)F)CN2C=CC(=N2)N=C=S

Description

2-fluoro-6-[(3-isothiocyanato-1H-pyrazol-1-yl)methyl]pyridine is a useful research compound. Its molecular formula is C10H7FN4S and its molecular weight is 234.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Intermediate 48 (48 mg, 0.250 mmol) was dissolved in 2 mL of DCM. 2 mL of sodium bicarbonate solution (aqueous, saturated) were added to the mixture and finally thiocarbonyl dichloride (ALDRICH, 0.019 mL, 0.250 mmol) was added dropwise. The reaction was stirred for 15 h. The crude was dissolved in 5 mL of DCM and washed with 5 mL of distilled water. Organic layer was dried over MgSO4 (anh), filtered and concentrated to dryness to give the title compound as a brown oil (45 mg, 0.192 mmol, 77%). 1H NMR (300 MHz, CDCl3) δ ppm: 7.78 (q, 1H), 7.49 (d, 1H), 6.98 (dd, 1H), 6.89 (dd, 1H), 6.22 (d, 1H); 5.26 (s, 2H). [ES+MS] m/z 235 (MH+).